Cas no 2150-02-9 (Ethanethiol,2,2'-oxybis-)

• Product Name: Ethanethiol,2,2'-oxybis-
• CAS No: 2150-02-9
• MF: C₄H₁₀OS₂
• MW: 138.251598834991
• MDL: MFCD00004889
• CID: 260965
• PubChem ID: 87574112
• Update Time: 2025-06-26

Ethanethiol,2,2'-oxybis- Chemical and Physical Properties

Names and Identifiers

• Ethanethiol,2,2'-oxybis-
• Bis(2-mercaptoethyl) Ether
• 2,2'-Dimercaptodiethyl ether
• 2,2'-DITHIODIANILINE
• 2,2'-Oxydi-1-ethanethiol
• 2,2'-Oxydiethanethiol
• 2-Mercaptoethyl Ether
• 3-Oxapentane-1,5-dithiol
• Di(2-mercaptoethyl) Ether
• Ethyl ether dimercaptan
• 2-(2-mercapto-ethoxy)-ethanethiol
• MFCD00004889
• FT-0623014
• beta-Mercaptoethyl ether
• beta,beta'-Dimercaptodiethyl ether
• AI3-61992
• Ethanethiol, 2,2'-oxybis-
• 2-(2-sulfanylethoxy)ethanethiol
• di(2-mercaptoethyl)ether
• NSC-51020
• SCHEMBL93392
• NSC 6751
• 2,2'-Oxybisethanethiol
• .beta.,.beta.'-Dimercaptoethyl ether
• 2-(2-sulfanylethoxy)ethane-1-thiol
• 2-Mercaptoethyl ether, 95%
• .beta.,.beta.'-Dimercaptodiethyl ether
• CAA15002
• 2-(2-Sulfanylethoxy)ethyl hydrosulfide #
• O0106
• J-014107
• NSC-6751
• DTXSID6062206
• .beta.-Mercaptoethyl ether
• Ethanethiol, 2,2'-oxydi-
• 2,2'-Oxybis(ethane-1-thiol)
• Thiol-PEG-Thiol
• NSC6751
• EINECS 218-421-5
• NSC51020
• AT13657
• Bis(2-mercaptoethyl)ether
• Ethanethiol,2'-oxybis-
• QO2W9LA7NA
• NSC 51020
• 1,5-Dimercapto-3-oxapentane
• 2,2-OXYDIETHANETHIOL
• GS-6037
• Dimercaptodiethyl ether
• AKOS015898454
• Q27287386
• Ethanethiol,2'-oxydi-
• NS00048679
• UNII-QO2W9LA7NA
• 2150-02-9
• 68865-60-1
• Dithiodiglycol

• MDL： MFCD00004889
• Inchi： 1S/C4H10OS2/c6-3-1-5-2-4-7/h6-7H,1-4H2
• InChI Key： CNDCQWGRLNGNNO-UHFFFAOYSA-N
• SMILES： SCCOCCS

Computed Properties

• Exact Mass: 138.01700
• Monoisotopic Mass: 138.01730729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 4
• Complexity: 28.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 9.2

Experimental Properties

• Color/Form: Not determined
• Density: 1.114 g/mL at 25 °C(lit.)
• Melting Point: −80 °C(lit.)
• Boiling Point: 217°C(lit.)
• Flash Point: 209 °F
• Refractive Index: 1.5200-1.5240
• PSA: 86.83000
• LogP: 0.86260
• Solubility: Not determined
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

Ethanethiol,2,2'-oxybis- Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：9-13-23
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Ethanethiol,2,2'-oxybis-

Professional Introduction to Ethanethiol, 2,2'-oxybis (CAS No. 2150-02-9)

Ethanethiol, 2,2'-oxybis, commonly identified by its Chemical Abstracts Service Number (CAS No.) 2150-02-9, is a significant compound in the field of chemical and pharmaceutical research. This compound, with its unique molecular structure, has garnered attention for its potential applications in various scientific domains. The molecular formula of Ethanethiol, 2,2'-oxybis can be represented as C₄H₈O₂, reflecting its composition of carbon, hydrogen, and oxygen atoms arranged in a specific configuration. This arrangement contributes to its distinct chemical properties and reactivity, making it a subject of interest for researchers exploring novel synthetic pathways and biochemical interactions.

The study of Ethanethiol, 2,2'-oxybis has been advanced by recent breakthroughs in the understanding of its structural and functional roles. Researchers have been particularly intrigued by its ability to act as a bridging molecule in complex chemical systems. This bridging capability is crucial in the development of new materials and catalysts where precise molecular interactions are essential. The compound's bifunctional nature allows it to participate in multiple reaction pathways simultaneously, which is a rare attribute among organic compounds.

In the realm of pharmaceutical research, Ethanethiol, 2,2'-oxybis has shown promise as a precursor in the synthesis of more complex molecules. Its stability under various conditions makes it an attractive candidate for use in drug development pipelines. Specifically, scientists have been exploring its potential role in creating novel therapeutic agents that target specific biological pathways. The compound's ability to form stable intermediates that are conducive to further chemical modifications has opened up new avenues for medicinal chemistry innovation.

One of the most compelling aspects of Ethanethiol, 2,2'-oxybis is its versatility in different chemical environments. It can participate in both organic and inorganic reactions, making it a valuable tool for interdisciplinary research. For instance, in materials science, this compound has been investigated for its potential to enhance the properties of polymers and coatings through cross-linking reactions. The ability to tailor these properties by incorporating Ethanethiol, 2,2'-oxybis into material formulations offers significant advantages for industrial applications.

The synthesis of Ethanethiol, 2,2'-oxybis involves well-established chemical methodologies that have been refined over the years. Researchers often employ condensation reactions or oxidation processes to produce this compound in high yields and purity. The optimization of these synthetic routes is crucial for ensuring that the final product meets the stringent requirements of scientific experiments and industrial processes. Recent advancements in catalytic techniques have further improved the efficiency and selectivity of these reactions.

From a biochemical perspective, Ethanethiol, 2,2'-oxybis has been studied for its interaction with biological molecules. Its structural features allow it to mimic certain natural compounds found in living organisms, which has implications for understanding biochemical pathways and developing bio-inspired materials. For example, researchers have examined how this compound interacts with enzymes and other proteins at the molecular level. These studies not only provide insights into fundamental biological processes but also help in designing molecules with specific biological activities.

The environmental impact of Ethanethiol, 2,2'-oxybis is another area of interest. While it is not classified as a hazardous substance under current regulations, its behavior in natural ecosystems is still being evaluated. Scientists are assessing how this compound degrades under different environmental conditions and whether it can form harmful byproducts. Understanding these aspects is crucial for ensuring that its use does not pose unintended consequences for ecosystems.

Future research directions for Ethanethiol, 2,2'-oxybis are likely to focus on expanding its applications across various fields. Innovations in nanotechnology and biomedicine may lead to novel uses that are currently unforeseen. For instance��the compound could be incorporated into drug delivery systems or used as a building block for advanced materials with tailored properties。 The collaborative efforts between chemists，biologists，and engineers will be essential in realizing these possibilities.

In conclusion，Ethanethiol，22’-oxybis (CAS No．2150-02-9) represents a fascinating subject of study with broad implications across multiple scientific disciplines。 Its unique chemical properties，synthetic versatility，and potential biological interactions make it a valuable asset for researchers seeking to push the boundaries of science and technology。 As our understanding of this compound continues to grow，we can anticipate even more innovative applications that will shape the future of chemical research。